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Abstract

This document provides a detailed laboratory protocol for the synthesis of
Tetrakis(triphenylphosphine)nickel(0), a versatile catalyst widely employed in organic
synthesis, particularly in cross-coupling reactions. The procedure outlined is based on the
reduction of a Nickel(ll) precursor in the presence of excess triphenylphosphine. This
application note includes a comprehensive experimental procedure, a summary of key
guantitative data, and a visual workflow diagram to ensure clarity and reproducibility in a
laboratory setting.

Introduction

Tetrakis(triphenylphosphine)nickel(0), with the chemical formula Ni(PPhs)a4, is a crucial
organometallic complex featuring a central nickel atom in the zero oxidation state coordinated
to four triphenylphosphine ligands.[1] Its utility as a catalyst stems from its ability to participate
in various oxidative addition and reductive elimination cycles, facilitating the formation of
carbon-carbon and carbon-heteroatom bonds. This complex is particularly valuable in reactions
such as the Negishi, Suzuki-Miyaura, and Kumada couplings. The protocol described herein
details a reliable method for the preparation of Ni(PPhs)s from a readily available Nickel(ll) salt.
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Quantitative Data Summary

The following table summarizes the key physical and chemical properties of
Tetrakis(triphenylphosphine)nickel(0).

Property Value

Chemical Formula C72HeoNiP4

Molecular Weight 1107.84 g/mol

Appearance Dark orange to red-brown powder or granules
CAS Number 15133-82-1

Melting Point 123-128 °C (decomposes)

N Soluble in aromatic hydrocarbons,
Solubility ) ]
tetrahydrofuran; insoluble in water.

Store under an inert atmosphere (e.g., argon or

Storage Conditions )
nitrogen) at 2-8 °C.

Experimental Protocol

This protocol is based on the synthesis of Tetrakis(triphenylphosphine)nickel(0) via the
reduction of anhydrous bis(2,4-pentanedionato)nickel(ll) with triethylaluminum in the presence
of triphenylphosphine.

Materials:

Anhydrous bis(2,4-pentanedionato)nickel(ll) [Ni(acac)]

Triphenylphosphine (PPhs)

Triethylaluminum (AIEts)

Anhydrous diethyl ether ((C2Hs)20)

Anhydrous methanol (CH3zOH)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b083388?utm_src=pdf-body
https://www.benchchem.com/product/b083388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Schlenk flask and other appropriate oven-dried glassware
Magnetic stirrer and stir bar

Inert atmosphere manifold (Argon or Nitrogen)

Cannula for liquid transfer

Sintered glass funnel

Procedure:

Reaction Setup: In a fume hood, assemble a Schlenk flask equipped with a magnetic stir bar
under an inert atmosphere.

Reagent Addition: To the Schlenk flask, add anhydrous bis(2,4-pentanedionato)nickel(ll) and
a four-fold molar excess of triphenylphosphine.

Dissolution: Add anhydrous diethyl ether to the flask with stirring to dissolve the solids.

Reduction: While maintaining a positive pressure of inert gas, slowly add a solution of
triethylaluminum in diethyl ether to the reaction mixture via cannula. The addition should be
performed at room temperature with vigorous stirring. A color change to deep red or reddish-
brown indicates the formation of the Ni(0) complex.

Reaction Time: Allow the reaction to stir at room temperature for a minimum of 4 hours to
ensure complete reduction and complex formation.

Precipitation and Isolation: After the reaction is complete, cool the mixture in an ice bath to
facilitate precipitation of the product. The solid product is then collected by filtration under an
inert atmosphere using a sintered glass funnel.

Washing: Wash the isolated solid with cold, anhydrous diethyl ether to remove any unreacted
starting materials and soluble byproducts. Follow this with a wash using cold, anhydrous
methanol to further purify the product.

Drying: Dry the resulting dark orange to red-brown solid under high vacuum to remove all
traces of solvent.
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o Storage: The final product is air and moisture sensitive and should be stored in a sealed
container under an inert atmosphere in a refrigerator.

Safety Precautions:

This synthesis should be performed in a well-ventilated fume hood.

e Triethylaluminum is pyrophoric and will ignite on contact with air. It should be handled with
extreme caution using appropriate techniques for air-sensitive reagents.

o Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and gloves.

» All glassware must be oven-dried to remove any moisture that could react with the reagents.

e The entire procedure must be carried out under an inert atmosphere of argon or nitrogen.

Experimental Workflow
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Caption: Experimental workflow for the synthesis of Tetrakis(triphenylphosphine)nickel(0).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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